Cas no 1092350-77-0 (1092350-77-0)

• Product Name: 1092350-77-0
• CAS No: 1092350-77-0
• MF: C₉H₆BrFO₂
• MW: 245.04
• MDL: MFCD11518510
• CID: 4555518
• PubChem ID: 129967478
• Update Time: 2025-06-18

1092350-77-0 Chemical and Physical Properties

Names and Identifiers

• 7-bromo-8-fluorochroman-4-one
• 7-Bromo-8-fluoro-2,3-dihydro-1-benzopyran-4-one
• 7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-one
• CID 129967478
• 7-bromo-8-fluorochroman-4-one(WX142538)
• 4H-1-Benzopyran-4-one, 7-bromo-8-fluoro-2,3-dihydro-
• 1092350-77-0
• EN300-317837
• Y11359
• AS-68352
• MFCD11518510
• 7-bromo-8-fluoro-2,3-dihydrochromen-4-one
• CS-0101695
• SCHEMBL23977243
• AKOS037646361

• MDL： MFCD11518510
• Inchi： 1S/C9H6BrFO2/c10-6-2-1-5-7(12)3-4-13-9(5)8(6)11/h1-2H,3-4H2
• InChI Key： KPAFVSLIXPVEOJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(CCOC=2C=1F)=O

Computed Properties

• Exact Mass: 243.95352g/mol
• Monoisotopic Mass: 243.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.2

Experimental Properties

• Density: 1.699±0.06 g/cm3(Predicted)
• Boiling Point: 341.0±42.0 °C(Predicted)

1092350-77-0 Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1092350-77-0

Introduction to Compound CAS NO 1092350-77-0: A Comprehensive Overview

The compound identified by its Chemical Abstracts Service (CAS) registry number 1092350-77-0 has garnered significant attention in the field of biopharmaceutical research. This unique chemical entity, also referred to as Compound 1092350-77-0, represents a critical area of study due to its potential applications in drug discovery and development. As one of the latest additions to the expanding universe of bioactive compounds, it has been subjected to rigorous scrutiny to uncover its therapeutic implications.

Recent studies have highlighted the importance of 1092350-77-0 in various biological systems, particularly in the realm of signal transduction pathways. These pathways are pivotal in regulating cellular functions and are often targets for disease treatment. The compound's ability to modulate these pathways has positioned it as a promising candidate for addressing conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

One of the most compelling aspects of 1092350-77-0 is its structural uniqueness. Its molecular architecture, which includes a combination of aromatic rings and heterocyclic groups, contributes to its potent bioactivity. This structural diversity allows for selective interactions with key proteins and enzymes, thereby enhancing its therapeutic potential while minimizing off-target effects.

Research efforts have focused on elucidating the mechanism of action (MOA) of 1092350-77-0. Preclinical studies have demonstrated that it exhibits inhibitory activity against several enzymatic targets, including kinases and protease enzymes. Such inhibition is crucial in treating diseases where these enzymes play a pathological role, such as cancer progression and inflammation.

Another area of investigation has been the exploration of 1092350-77-0's pharmacokinetics (PK) and pharmacodynamics (PD). Understanding these properties is essential for determining its suitability as a drug candidate. Findings indicate that Compound 1092350-77-0 exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are desirable traits for pharmaceutical development.

Recent advancements in crystallography have provided valuable insights into the molecular interactions of 1092350-77-0 with its target proteins. These structural studies have revealed how the compound's specific conformation allows it to bind effectively to critical pockets within these proteins, thereby modulating their activity. Such detailed knowledge is instrumental in optimizing drug design and improving efficacy.

Moreover, 1092350-77-0 has shown remarkable promise in precision medicine approaches. By targeting specific molecular markers, it offers a tailored therapeutic solution for patients with distinct genetic profiles. This personalized approach not only enhances treatment outcomes but also reduces the likelihood of adverse effects.

Collaborative research between academia and industry has been instrumental in advancing the understanding and development of 1092350-77-0. Such partnerships have facilitated the sharing of expertise and resources, accelerating the translation of laboratory findings into clinical applications. This collaborative effort underscores the importance of interdisciplinary approaches in modern drug discovery.

Looking ahead, the future of Compound 1092350-77-0 is promising, with ongoing research aimed at exploring its potential in new therapeutic areas and optimizing its delivery methods. As our knowledge of this compound continues to grow, it holds the potential to revolutionize the treatment of various diseases, offering a beacon of hope for patients worldwide.